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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction The esterification of carboxylic acids is a fundamental transformation in organic

synthesis, crucial for the development of pharmaceuticals, fragrances, and polymers. Methyl
cyclopentanecarboxylate, an important chemical intermediate, can be efficiently synthesized

through the Fischer-Speier esterification of cyclopentanecarboxylic acid with methanol.[1][2]

This process involves the reaction of a carboxylic acid and an alcohol in the presence of a

strong acid catalyst, typically sulfuric acid or p-toluenesulfonic acid.[3][4] The Fischer

esterification is an equilibrium-driven, nucleophilic acyl substitution reaction.[5][6] To achieve

high yields, the equilibrium is typically shifted towards the product by using a large excess of

the alcohol or by removing the water byproduct as it is formed.[5][7][8]

Reaction Scheme & Mechanism
The overall reaction involves the conversion of cyclopentanecarboxylic acid to methyl
cyclopentanecarboxylate, with water as the only byproduct.
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1. Reagent Setup

(Acid, MeOH, Stir Bar in Flask)

2. Add Catalyst
(Conc. H₂SO₄)

3. Reflux
(4-6 hours @ ~65°C)

4. Cool & Concentrate
(Remove excess MeOH)

5. Extraction
(Add Et₂O and Water)

6. Neutralizing Wash
(Sat. NaHCO₃ Solution)

7. Brine Wash
(Sat. NaCl Solution)

8. Dry Organic Layer
(Anhydrous MgSO₄)

9. Filter & Concentrate
(Rotary Evaporator)

10. Purification
(Distillation)

Final Product
(Methyl Cyclopentanecarboxylate)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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